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Compound of Interest

Compound Name:
2-Hydroxy-2,4-dimethyl-3-

pentanone

Cat. No.: B8730020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-2,4-dimethyl-3-
pentanone, a molecule of interest in organic synthesis and potentially in broader chemical and

pharmaceutical research. This document details its chemical identity, physicochemical

properties, and outlines a general synthetic approach, offering valuable information for

professionals in drug development and chemical research.

Chemical Identity and Nomenclature
The compound with the structure 2-Hydroxy-2,4-dimethyl-3-pentanone is formally named 2-

hydroxy-2,4-dimethylpentan-3-one according to the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature.[1] This name precisely describes the molecular structure,

which consists of a five-carbon pentanone backbone with a hydroxyl group and a methyl group

attached to the second carbon atom, and another methyl group on the fourth carbon atom.

For ease of reference and database searching, this compound is also known by several

synonyms and identifiers:
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Identifier Type Value

CAS Number 3212-67-7[1]

PubChem CID 547735[1]

DSSTox Substance ID DTXSID50338229[1]

Nikkaji Number J581.570C[1]

RefChem 261593[1]

InChI
InChI=1S/C7H14O2/c1-5(2)6(8)7(3,4)9/h5,9H,1-

4H3[1]

InChIKey XWJXXDDXZUVWBY-UHFFFAOYSA-N[1]

SMILES CC(C)C(=O)C(C)(C)O[1]

Physicochemical Properties
A summary of the computed physicochemical properties of 2-hydroxy-2,4-dimethylpentan-3-

one is provided in the table below. These properties are crucial for understanding the

compound's behavior in various chemical and biological systems. Currently, experimental data

for properties such as melting point, boiling point, and density are not readily available in public

databases.
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Property Value Source

Molecular Formula C7H14O2 PubChem[1]

Molecular Weight 130.18 g/mol PubChem[1]

XLogP3 0.9 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Exact Mass 130.099379685 PubChem[1]

Monoisotopic Mass 130.099379685 PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Heavy Atom Count 9 PubChem[1]

Complexity 114 PubChem[1]

Covalently-Bonded Unit Count 1 PubChem[1]

Experimental Property

Kovats Retention Index

(standard polar)
1376

NIST Mass Spectrometry Data

Center[1]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-hydroxy-2,4-

dimethylpentan-3-one is not readily available in the surveyed literature, a general approach can

be inferred from the synthesis of analogous α-hydroxy ketones. The synthesis of the closely

related compound, 2-hydroxy-2-methylpentan-3-one, provides a valuable template.

General Synthesis of α-Hydroxy Ketones:

A common method for the synthesis of α-hydroxy ketones is the nucleophilic addition of a

Grignard reagent to an appropriate α-keto aldehyde or a related derivative, followed by acidic
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workup. For 2-hydroxy-2,4-dimethylpentan-3-one, a plausible synthetic route would involve the

reaction of isobutyryl chloride with a suitable nucleophile to form the pentanone backbone,

followed by a selective hydroxylation at the C2 position.

Conceptual Experimental Workflow for Synthesis:

Isobutyryl Chloride +
Methylmagnesium Bromide 2,4-Dimethyl-3-pentanoneGrignard Reaction α-Hydroxylation

(e.g., with m-CPBA)
2-Hydroxy-2,4-dimethyl-

3-pentanone
Purification

(Chromatography)
Analysis

(NMR, IR, MS)

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 2-Hydroxy-2,4-dimethyl-3-pentanone.

Purification Protocol:

Following the synthesis, the crude product would typically be purified using standard laboratory

techniques. A general purification protocol would involve:

Extraction: The reaction mixture is quenched with a suitable aqueous solution, and the

organic product is extracted into an immiscible organic solvent (e.g., diethyl ether, ethyl

acetate).

Washing: The organic layer is washed with brine to remove any remaining aqueous

impurities.

Drying: The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate,

magnesium sulfate).

Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

Chromatography: The crude product is purified by column chromatography on silica gel,

using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to isolate

the pure 2-hydroxy-2,4-dimethyl-3-pentanone.

Spectroscopic Data
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While specific experimental spectra for 2-hydroxy-2,4-dimethylpentan-3-one are not widely

published, data is available through the NIST Mass Spectrometry Data Center and

SpectraBase, as indicated by PubChem.[1] This includes mass spectrometry (GC-MS) and

infrared (IR) spectroscopy data. These spectral data are essential for the structural

confirmation of the synthesized compound.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information regarding the biological activity of 2-
hydroxy-2,4-dimethyl-3-pentanone or its involvement in any specific signaling pathways.

Research into the biological effects of this compound could be a potential area for future

investigation, particularly given the diverse biological roles of other α-hydroxy ketones.

Logical Relationship for Future Research:
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Potential Research Workflow

Synthesis and Purification of
2-Hydroxy-2,4-dimethyl-3-pentanone

Biological Activity Screening

Target Identification

Active Hit

Signaling Pathway Analysis

Drug Development Lead

Click to download full resolution via product page

Caption: A logical workflow for investigating the potential biological relevance of 2-Hydroxy-
2,4-dimethyl-3-pentanone.

This technical guide provides a foundational understanding of 2-hydroxy-2,4-dimethyl-3-
pentanone based on currently available data. Further experimental investigation is required to

fully characterize its physical properties, optimize its synthesis, and explore its potential

biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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